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Compound of Interest

Compound Name: AGN 192870

Cat. No.: B15544632

Following a comprehensive search of publicly available scientific literature and databases, no
information was found regarding the application of a compound designated "AGN 192870" in
cancer cell line research.

Extensive searches for "AGN 192870" did not yield any relevant studies, quantitative data
(such as IC50 values), experimental protocols, or descriptions of signaling pathways related to
cancer biology. The search results did identify other compounds with "AGN" prefixes, such as
AGN-2979, which has been investigated for its antidepressant-like properties through the
inhibition of tryptophan hydroxylase activation.[1][2] Another compound, AGN-201904, has
been noted in trials for the prevention of peptic ulcers.[3] However, these are distinct molecules
and their biological activities are unrelated to the user's request concerning cancer cell line
research.

Additionally, the acronym "AGN" is commonly used in astrophysics to refer to Active Galactic
Nuclei, and numerous search results were related to this field of study.

Therefore, it is not possible to provide the requested detailed Application Notes and Protocols,
including data tables and diagrams, for AGN 192870 in the context of cancer research at this
time. It is possible that "AGN 192870" is an internal compound designation not yet disclosed in
public research, a misidentified compound, or research on it has not been published.

Researchers, scientists, and drug development professionals seeking information on this
specific compound are advised to consult internal documentation or proprietary databases if
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applicable, or to verify the compound's designation. Without publicly accessible data, no further
information can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AGN-2979, an inhibitor of tryptophan hydroxylase activation, does not affect serotonin
synthesis in Flinders Sensitive Line rats, a rat model of depression, but produces a
significant effect in Flinders Resistant Line rats - PMC [pmc.ncbi.nim.nih.gov]

o 2. Antidepressant-like action of AGN 2979, a tryptophan hydroxylase activation inhibitor, in a
chronic mild stress model of depression in rats - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. go.drugbank.com [go.drugbank.com]

 To cite this document: BenchChem. [Application of AGN 192870 in Cancer Cell Line
Research: Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544632#application-of-agn-192870-in-cancer-cell-
line-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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